6-Methyl-2-p-tolyl-imidazo[1,2-a]pyridine
Overview
Description
6-Methyl-2-p-tolyl-imidazo[1,2-a]pyridine is a compound that belongs to the class of imidazo[1,2-a]pyridines, which are bicyclic heterocycles containing nitrogen atoms. These compounds are of significant interest in medicinal chemistry due to their broad range of biological activities, including anticancer, antimicrobial, and antiviral properties . The presence of both methyl and p-tolyl groups on the imidazo[1,2-a]pyridine scaffold suggests potential for diverse chemical reactivity and biological activity.
Synthesis Analysis
The synthesis of polysubstituted imidazo[1,2-a]pyridines, such as this compound, can be achieved through various methods. A microwave-assisted one-pot cyclization/Suzuki coupling/p
Scientific Research Applications
Heterocyclic N-oxide Molecules in Organic Synthesis and Drug Applications
Heterocyclic N-oxide derivatives, including those synthesized from imidazole, indazole, and pyridine, demonstrate versatility in organic synthesis and have biological importance. They are involved in metal complexes formation, catalysts design, and have shown potential in medicinal applications, including anticancer, antibacterial, and anti-inflammatory activities. The heterocyclic N-oxide motif, related to 6-Methyl-2-p-tolyl-imidazo[1,2-a]pyridine, has been pivotal in advanced chemistry and drug development investigations (Li et al., 2019).
Imidazo[1,2-b]pyridazine in Medicinal Chemistry
Imidazo[1,2-b]pyridazine scaffolds are significant in medicinal chemistry due to their wide range of bioactive molecules. These compounds have seen a resurgence in interest for their therapeutic applications in medicine, particularly as kinase inhibitors. Their structure-activity relationships (SAR) and pharmacokinetics profiles are extensively reviewed, guiding medicinal chemists in developing novel compounds with enhanced properties (Garrido et al., 2021).
Biologically Significant Pyrimidine Appended Optical Sensors
Compounds containing heteroatoms, such as N-heterocycles including imidazole, are utilized as recognition units for synthesizing optical sensors alongside their biological applications. Pyrimidine derivatives, closely related to imidazole compounds, are prominent as exquisite sensing materials due to their ability to form coordination and hydrogen bonds, making them suitable for use as sensing probes (Jindal & Kaur, 2021).
Formation and Uses of Imidazo[1,2-a]pyrimidines
The synthesis of imidazo[1,2-a]pyrimidines and its derivatives, including their application to biological activities and secondary applications like corrosion inhibition, is covered in this review. The imidazo[1,2-a]pyrimidine scaffold, similar to this compound, is crucial in various scientific domains (Kobak & Akkurt, 2022).
Pyridine Derivatives in Medicinal and Chemosensing Applications
Pyridine derivatives are pivotal in fields ranging from medicinal applications to chemosensing. They exhibit diverse biological activities, including antibacterial, antiviral, and anticancer properties. Moreover, these derivatives are effective chemosensors due to their high affinity for various ions and neutral species (Abu-Taweel et al., 2022).
Mechanism of Action
Target of Action
The primary target of 6-Methyl-2-p-tolyl-imidazo[1,2-a]pyridine is the Vascular Endothelial Growth Factor receptor 2 (VEGFR2) . VEGFR2 plays a crucial role in tumor cell growth and angiogenesis .
Mode of Action
This compound interacts with its target, VEGFR2, by binding to it . This binding inhibits the receptor’s activity, thereby potentially inhibiting tumor cell growth and angiogenesis .
Biochemical Pathways
The compound affects the VEGF signaling pathway, which is involved in angiogenesis . By inhibiting VEGFR2, the compound disrupts this pathway, potentially leading to reduced tumor growth and angiogenesis .
Result of Action
The molecular and cellular effects of this compound’s action include the potential inhibition of tumor cell growth and angiogenesis . These effects result from the compound’s interaction with VEGFR2 and its subsequent disruption of the VEGF signaling pathway .
Future Directions
properties
IUPAC Name |
6-methyl-2-(4-methylphenyl)imidazo[1,2-a]pyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14N2/c1-11-3-6-13(7-4-11)14-10-17-9-12(2)5-8-15(17)16-14/h3-10H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AWEWSJJCANQFRB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=CN3C=C(C=CC3=N2)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00349880 | |
Record name | 6-Methyl-2-p-tolyl-imidazo[1,2-a]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00349880 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
222.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
1.6 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID24808722 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
CAS RN |
88965-00-8 | |
Record name | 6-Methyl-2-(4-methylphenyl)imidazo[1,2-a]pyridine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=88965-00-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 6-Methyl-2-p-tolyl-imidazo[1,2-a]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00349880 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 6-methyl-2-(4-methylphenyl)imidazo[1,2-a]pyridine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.120.963 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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